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Compound of Interest

Compound Name: Octanoic-d15 acid

Cat. No.: B124892 Get Quote

Anwendungshinweis und Protokolle zur Derivatisierung von Octansäure-d15 für die

Gaschromatographie

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: Die Gaschromatographie (GC) ist eine leistungsstarke Technik zur Analyse von

Fettsäuren. Aufgrund der geringen Flüchtigkeit und hohen Polarität von freien Fettsäuren wie

Octansäure ist jedoch ein Derivatisierungsschritt erforderlich, um sie in flüchtigere und

thermisch stabilere Verbindungen umzuwandeln.[1][2] Dieser Prozess verbessert die

chromatographische Auflösung, die Peakform und die Nachweisempfindlichkeit.[3] Octansäure-

d15, ein stabil isotopenmarkiertes Analogon, wird häufig als interner Standard in quantitativen

Analysen mittels Massenspektrometrie (MS) verwendet, um die Variabilität während der

Probenvorbereitung und Analyse zu korrigieren.[4][5] Die Derivatisierungsprotokolle für

markierte und unmarkierte Fettsäuren sind identisch.[6] Dieser Anwendungshinweis beschreibt

detaillierte Protokolle für die gängigsten Derivatisierungsmethoden für Octansäure-d15 zur GC-

MS-Analyse: Veresterung und Silylierung.

Vergleich der Derivatisierungsmethoden
Die Wahl der Derivatisierungsmethode hängt von der Probenmatrix, den spezifischen Analyten

und den verfügbaren Geräten ab. Die beiden primären Methoden sind die Alkylierung

(typischerweise Methylveresterung) und die Silylierung.[7]

Tabelle 1: Vergleich der wichtigsten Derivatisierungsmethoden für Fettsäuren
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Merkmal
Säurekatalysierte
Veresterung (BF₃-
Methanol)

Silylierung
(BSTFA/MSTFA)

Reagenz
Bortrifluorid in Methanol (14%

BF₃-Methanol)

N,O-

Bis(trimethylsilyl)trifluoracetami

d (BSTFA) / N-Methyl-N-

(trimethylsilyl)trifluoracetamid

(MSTFA)

Reaktionszeit 30 - 60 Minuten[1][2] 60 Minuten[1]

Reaktionstemperatur 60 - 100 °C[1][2] 60 °C[1]

Derivatisierungseffizienz Hoch Hoch

Wichtige Vorteile

Erzeugt saubere

Massenspektren (EI); selektiv

für Carbonsäuren.[1]

Vielseitig, derivatisiert auch

Hydroxyl- und Aminogruppen;

milde Reaktionsbedingungen.

[1][8]

Wichtige Nachteile

Erfordert die Entfernung des

sauren Katalysators; Reagenz

ist feuchtigkeitsempfindlich.[1]

Reagenzien und Derivate sind

sehr feuchtigkeitsempfindlich;

kann mehrere Derivate für

polyfunktionelle Verbindungen

erzeugen.[8]

Experimentelle Protokolle
Die folgenden Protokolle beschreiben die schrittweisen Verfahren zur Derivatisierung von

Octansäure-d15.

Protokoll 1: Veresterung mit Bortrifluorid-Methanol (BF₃-
Methanol)
Diese Methode wandelt die Carbonsäure in ihren entsprechenden Fettsäuremethylester

(FAME) um.[9] Es ist eine der am häufigsten verwendeten Methoden zur Derivatisierung von

Fettsäuren.[2]
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Materialien:

Octansäure-d15-Standard oder -probe

14% Bortrifluorid in Methanol (BF₃-Methanol)

Hexan in GC-Qualität

Gesättigte Natriumchlorid (NaCl)-Lösung

Wasserfreies Natriumsulfat (Na₂SO₄)

Reaktionsgefäße (z. B. 2-ml-Schraubdeckel-Glasfläschchen mit PTFE-ausgekleideten

Kappen)

Heizblock oder Wasserbad

Vortex-Mischer

Pasteurpipetten

Verfahren:

Übertragen Sie eine bekannte Menge der Octansäure-d15-Probe (z. B. 100 µL einer 1

mg/mL Lösung) in ein Reaktionsgefäß.

Fügen Sie 50 µL 14%iges BF₃-Methanol-Reagenz hinzu.[2]

Verschließen Sie das Gefäß fest und vortexen Sie es 10 Sekunden lang.

Erhitzen Sie die Mischung 30-60 Minuten lang bei 60 °C in einem Heizblock oder

Wasserbad.[1][2]

Kühlen Sie das Gefäß auf Raumtemperatur ab.

Fügen Sie 1 ml gesättigte NaCl-Lösung hinzu, um die Reaktion zu stoppen und die

Phasentrennung zu erleichtern.[2]

Fügen Sie 0,5 - 1 ml Hexan hinzu, um die Fettsäuremethylester (FAMEs) zu extrahieren.
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Vortexen Sie das Gefäß 30 Sekunden lang und lassen Sie die Phasen sich trennen.

Übertragen Sie die obere Hexan-Schicht vorsichtig in ein sauberes Gefäß, das eine kleine

Menge wasserfreies Na₂SO₄ enthält, um restliches Wasser zu entfernen.[1]

Das Derivat ist nun für die GC-MS-Analyse bereit.

Protokoll 2: Silylierung mit BSTFA
Die Silylierung wandelt die Carbonsäure in einen Trimethylsilylester (TMS-Ester) um. Diese

Methode ist schnell und effektiv, aber die resultierenden Derivate sind feuchtigkeitsempfindlich.

[1]

Materialien:

Octansäure-d15-Standard oder -probe (in einem aprotischen Lösungsmittel getrocknet oder

gelöst)

N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1% Trimethylchlorsilan (TMCS)

Lösungsmittel in GC-Qualität (z. B. Dichlormethan, Acetonitril)

Reaktionsgefäße

Heizblock oder Ofen

Vortex-Mischer

Verfahren:

Stellen Sie sicher, dass die Probe wasserfrei ist, da Silylierungsreagenzien

feuchtigkeitsempfindlich sind. Dies kann durch Lyophilisierung oder Trocknen der Probe

unter einem Stickstoffstrom erreicht werden.[1]

Übertragen Sie die getrocknete Probe in ein Reaktionsgefäß.

Fügen Sie 100 µL eines geeigneten Lösungsmittels (z. B. Acetonitril) hinzu.

Fügen Sie 50 µL BSTFA mit 1% TMCS hinzu.[1]
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Verschließen Sie das Gefäß sofort fest, vortexen Sie es 10 Sekunden lang.

Erhitzen Sie die Mischung 60 Minuten lang bei 60 °C.[1]

Kühlen Sie das Gefäß auf Raumtemperatur ab.

Fügen Sie bei Bedarf zusätzliches Lösungsmittel hinzu, um die gewünschte Konzentration

für die GC-Analyse zu erreichen.

Das Derivat ist nun für die GC-MS-Analyse bereit.

Visualisierungen
Die folgenden Diagramme veranschaulichen die Arbeitsabläufe und chemischen Reaktionen,

die bei der Derivatisierung von Octansäure-d15 eine Rolle spielen.
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Derivatisierungsreagenz
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(z.B. mit NaCl-Lösung)
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Lösungsmittel extrahieren

(z.B. Hexan)

Extrakt trocknen
(z.B. mit Na2SO4)

GC-MS Analyse

Click to download full resolution via product page

Abbildung 1: Allgemeiner Arbeitsablauf für die Derivatisierung von Octansäure-d15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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